Cas no 2034509-08-3 (11-(2,5-dimethylfuran-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene)

• Product name: 11-(2,5-dimethylfuran-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• CAS No: 2034509-08-3
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 6323454
• PubChem ID: 119102606

11-(2,5-dimethylfuran-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene Chemical and Physical Properties

Names and Identifiers

• 11-(2,5-dimethylfuran-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• 2034509-08-3
• F6525-0494
• AKOS026702839
• (2,5-dimethylfuran-3-yl)(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)methanone
• 11-(2,5-dimethylfuran-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene
• (2,5-dimethylfuran-3-yl)-(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-dien-11-yl)methanone

• Inchi： 1S/C16H19N3O2/c1-10-8-13(11(2)21-10)16(20)18-6-7-19-15(9-18)12-4-3-5-14(12)17-19/h8H,3-7,9H2,1-2H3
• InChI Key： WTUFDYHVDGKSOP-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)OC=1C)N1CCN2C(C1)=C1C(CCC1)=N2

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 11-(2,5-dimethylfuran-3-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene

Exploring the Chemistry and Applications of 11-(2,5-dimethylfuran-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene (CAS No. 2034509-08-3)

The compound 11-(2,5-dimethylfuran-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene (CAS No. 2034509-08-3) represents a fascinating example of heterocyclic chemistry, combining a furan moiety with a complex triazatricyclic scaffold. Its unique structure has garnered attention in pharmaceutical and materials science research, particularly for its potential as a bioactive intermediate or ligand in catalytic systems. The presence of both 2,5-dimethylfuran and a triazatricyclo framework suggests versatility in applications ranging from drug discovery to advanced polymer design.

Recent trends in organic synthesis highlight the growing demand for multifunctional heterocycles, with researchers frequently searching for terms like "furan derivatives in drug design" or "triazatricyclic compounds applications." This aligns with the compound’s structural features, as the 2,5-dimethylfuran group is known for its electron-rich properties, making it valuable in photocatalysis and bioconjugation. Meanwhile, the triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene core offers rigidity and stereochemical complexity, traits sought after in small-molecule therapeutics targeting protein-protein interactions.

From a synthetic perspective, the incorporation of a furan-3-carbonyl unit into the triazatricyclic system raises questions about stability and reactivity, topics often explored in forums and academic discussions. Searches such as "how to stabilize furan-containing compounds" or "synthetic routes to triazatricycles" reflect this interest. The compound’s CAS No. 2034509-08-3 serves as a critical identifier for researchers tracking its patent status or commercial availability, underscoring its niche yet growing relevance.

In the context of green chemistry, the 2,5-dimethylfuran component is noteworthy due to its renewable origins, often derived from biomass. This aligns with the broader push toward sustainable synthetic platforms, a hot topic in both industry and academia. The compound’s potential as a building block for biodegradable materials or eco-friendly catalysts could further elevate its profile, especially as regulatory pressures favor non-toxic alternatives in chemical manufacturing.

Analytical challenges associated with 11-(2,5-dimethylfuran-3-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene—such as its chromatographic behavior or spectroscopic characterization—are also of practical interest. Queries like "NMR analysis of fused heterocycles" or "HPLC methods for furan derivatives" frequently appear in scientific databases, indicating a need for robust analytical protocols. The compound’s CAS No. 2034509-08-3 is often cross-referenced in these studies to ensure reproducibility.

Looking ahead, the intersection of computational chemistry and experimental validation may unlock new roles for this compound. Molecular docking studies, for instance, could explore its affinity for enzyme active sites, while QSAR modeling might predict its ADMET properties. Such approaches resonate with the rise of AI-driven drug discovery, a dominant theme in contemporary research. By leveraging its structural uniqueness, 2034509-08-3 could emerge as a candidate for targeted therapies or smart materials, bridging gaps between disciplines.